2-tert-Butylamino-4-[4-fluoro-phenylethynyl]pyrimidine

• CAS RN: 876521-23-2
• Molecular Formula: C16H16FN3
• Molecular Weight: 269.32 g/mol
• IUPAC Name: N-tert-butyl-4-[2-(4-fluorophenyl)ethynyl]pyrimidin-2-amine
• InChI: InChI=1S/C16H16FN3/c1-16(2,3)20-15-18-11-10-14(19-15)9-6-12-4-7-13(17)8-5-12/h4-5,7-8,10-11H,1-3H3,(H,18,19,20)
• InChI Key: ISXQUWSDJKMSPH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)NC1=NC=CC(=N1)C#CC2=CC=C(C=C2)F

Description

2-tert-Butylamino-4-[4-fluoro-phenylethynyl]pyrimidine is a useful research compound. Its molecular formula is C16H16FN3 and its molecular weight is 269.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a mixture of Pd(PPh3)Cl2 (0.4 g) in Et3N (150 mL) and THF (150 mL) under a stream of N2, was added tert-butylamino-4-ethynylpyrimidine (18.6 g, 0.11 mol). After bubbling N2 into the solution for 15 min, 4-iodo-fluorobenzene (23.6 g, 0.11 mol) and CuI (0.22 g) were added sequentially. The mixture was stirred at rt for 2.5 h. The precipitate was filtered and washed with EtOAc. The filtrate was concentrated and the residue was diluted with EtOAc and loaded directly onto a short pad of silica gel. The product was eluted with 10% EtOAc in hexanes to afford the crude product, which was recrystallized from EtOAc/hexanes to give the title compound as a light yellow solid (25 g, 84%). TLC: Rf=0.30. mp 97-99° C. IR: 3287 (w), 2964 (w), 2222 (w), 1566 (s). 1H NMR: 8.26 (d, J=4.2 Hz, 1H), 7.60-7.55 (m, 2H), 7.10-7.00 (m, 2H), 6.65 (d, J=4.9 Hz, 1H), 5.22 (s, 1H), 1.45 (s, 9H). 13C NMR: 164.19, (162.19, 162.03), 157.77, 150.83, (134.35, 134.29), (117.84, 117.81), (115.94, 115.76), 112.37, 89.91, 87.24, 51.07, 28.86. Anal. Calcd for C16H16FN3: C, 71.36; H, 5.99; N, 15.60. Found: C, 71.25; H, 5.95; N, 15.66.

Synthesis routes and methods II

Procedure details

A solution of 2-chloro-4-(4-fluoro-phenylethynyl)-pyrimidine (1 equiv.) in tert-butylamine (0.2 M) is heated at 80° C. in a sealed tube for 24 h. The mixture is cooled to rt, diluted with water, and extracted with EtOAc. The organic layer is concentrated and the residue purified by column chromatography to provide the title compound.